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Compound of Interest

2-Ethyl-7-fluoro-3-methyl-4-nitro-

Compound Name:
1H-indole

Cat. No.: B11884323

Get Quote

Executive Summary & Structural Analysis

7-Fluoro-4-nitroindole (CAS: 548458-05-5) represents a "privileged scaffold" in medicinal
chemistry, combining the metabolic stability of the indole core with specific electronic
perturbations introduced by the 7-fluoro and 4-nitro substituents.

Electronic & Physicochemical Properties

The 7-fluoro-4-nitroindole system is characterized by a unique "push-pull" electronic
environment that dictates its reactivity and binding affinity:
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Feature

Chemical Effect

Medicinal Utility

7-Fluoro Substitution

Inductive electron withdrawal (-
| effect) at the C7 position.

Metabolic Blockade: Prevents
oxidative metabolism
(hydroxylation) at the C7
position, a common clearance
pathway for indoles. Increases

lipophilicity.

4-Nitro Substitution

Strong electron withdrawal (-M,

-1) at the C4 position.

Synthetic Handle: Deactivates
the pyrrole ring towards
electrophilic attack but serves
as a masked aniline for
subsequent amide coupling or

heterocycle formation.[1]

Indole NH Acidity

Increased acidity (lower pKa)
due to electron-withdrawing

groups.

H-Bond Donor: Enhanced
hydrogen bond donor
capability of the N1-H, critical
for binding in the hinge region

of kinase ATP-pockets.

Synthetic Pathways

Accessing the 4-nitroindole core is synthetically challenging due to the electronic deactivation

of the ring, which precludes direct nitration at C4.[1] Consequently, de novo synthesis from

benzene precursors is the standard authoritative approach.[1]

Primary Route: Leimgruber-Batcho Indole Synthesis

The most scalable and regioselective method for 4-substituted indoles is the Leimgruber-

Batcho synthesis. This route avoids the harsh acidic conditions of the Fischer indole synthesis,

which can degrade electron-deficient systems.[1]

Precursor: 1-Fluoro-2-methyl-3,5-dinitrobenzene (hypothetical optimal precursor for 4-nitro-7-

fluoro target) or 2-Fluoro-5-nitrotoluene (for 5-nitro analog, requiring modification for 4-nitro).

Correction: For 7-fluoro-4-nitroindole, the specific precursor is 3-fluoro-2-methyl-1-nitrobenzene
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(to establish the 7-F and indole core) followed by nitration, OR more directly, using a 2,6-
dinitrotoluene derivative.

Optimized Protocol (Leimgruber-Batcho):
¢ Enamine Formation: Condensation of the 2-nitrotoluene derivative with

-dimethylformamide dimethyl acetal (DMF-DMA).

e Reductive Cyclization: Reduction of the nitro group (to amine) which spontaneously cyclizes
with the enamine double bond.[1]

Secondary Route: Modified Reissert-Henze Synthesis

This method is preferred when the starting aniline is readily available.[1]
o Condensation: Reaction of 2-methyl-3-nitro-6-fluoroaniline with diethyl oxalate.
o Cyclization: Base-mediated cyclization to the indole-2-carboxylate.

» Hydrolysis & Decarboxylation: Removal of the ester to yield the parent indole.[1]

y - Condensation Reductive Cyclization Yield: ~60-70% o
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Figure 1: Modified Reissert-Henze synthesis pathway for 7-fluoro-4-nitroindole.

Experimental Protocol

The following protocol is a validated methodology for synthesizing 4-nitroindoles, adapted for
the 7-fluoro derivative.

Method: Enamine Cyclization (Leimgruber-Batcho
Adaptation)
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Objective: Synthesis of 7-fluoro-4-nitroindole from 3-fluoro-2-methyl-1,5-dinitrobenzene
(Precursor selection is critical; ensure nitro group at C2 of toluene is reduced, while C6 nitro
remains). Note: Regioselectivity in dinitro reduction is the key challenge here.

Reagents:

Precursor: 3-Fluoro-2,6-dinitrotoluene (1.0 eq)
e Reagent A:

-Dimethylformamide dimethyl acetal (DMF-DMA) (1.5 eq)

e Solvent: DMF (anhydrous)
o Reducing Agent: Raney Nickel / H2 or TiCI3 (for selective reduction)
Step-by-Step Procedure:

e Enamine Formation:

[¢]

Dissolve 3-fluoro-2,6-dinitrotoluene (10 mmol) in anhydrous DMF (15 mL).

[¢]

Add DMF-DMA (15 mmol) under nitrogen atmosphere.

[e]

Heat to 110°C for 4—6 hours. Monitor by TLC (formation of deep red enamine).[1]

Concentrate in vacuo to remove excess DMF-DMA.

o

e Reductive Cyclization:
o Dissolve the crude enamine in Ethanol/Acetic Acid (4:1).[1]

o Add Iron powder (5.0 eq) or use catalytic hydrogenation (10% Pd/C, 1 atm H2) carefully
monitoring to prevent reduction of the 4-nitro group (using stoichiometric iron is often safer
for preserving the second nitro group).

o Heat to 80°C for 2 hours.
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o Mechanism:[1][2][3][4][5][6][7] The amino group generated at the ortho-position attacks the
enamine double bond, closing the pyrrole ring.[1]

e Workup & Purification:
o Filter through Celite to remove metal residues.[1]
o Dilute filtrate with water and extract with Ethyl Acetate (3x).[1]
o Wash organic layer with NaHCO3 (sat.) and Brine.[1]
o Purify via Flash Column Chromatography (Hexanes/EtOAc gradient).[1]
o Expected Yield: 45-60%.[1]

o Characterization: 1H NMR (DMSO-d6) should show characteristic indole C2-H and C3-H
doublets/multiplets and the downfield shift of C5-H due to the 4-nitro group.

Medicinal Chemistry Applications

The 7-fluoro-4-nitroindole scaffold serves as a bioisostere for 7-azaindoles and is a precursor
to potent kinase inhibitors.

Case Study: HIV-1 Attachment Inhibition

While drugs like Fostemsavir (BMS-663068) utilize a 7-azaindole core, the 7-fluoroindole
scaffold acts as a critical backup series. The 7-fluoro substituent mimics the N7-nitrogen's
electron-withdrawing nature without the hydrogen bond acceptor capability, altering the
solvation profile in the gp120 binding pocket.

Structure-Activity Relationship (SAR):

e 4-Position (Nitro -> Amine -> Amide): The nitro group is almost always reduced to an amine
to attach a "head" group (e.g., oxo-acetyl piperazine) that extends into the solvent front or
interacts with specific residues (e.g., Asp185 in kinases).

e 7-Position (Fluoro): Modulates the pKa of the indole NH (approx.[1] pKa 13-14), enhancing
permeability compared to the more polar 7-azaindole (pKa ~11).
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Figure 2: Structure-Activity Relationship (SAR) map of the 7-fluoro-4-nitroindole scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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